Cas no 2111791-02-5 (3,3-Diethylpiperidine-1-sulfonyl chloride)

• Product Name: 3,3-Diethylpiperidine-1-sulfonyl chloride
• CAS No: 2111791-02-5
• MF: C₉H₁₈ClNO₂S
• MW: 239.762720584869
• CID: 6238302
• PubChem ID: 164659891
• Update Time: 2025-05-03

3,3-Diethylpiperidine-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• EN300-1155200
• 3,3-diethylpiperidine-1-sulfonyl chloride
• 2111791-02-5
• 3,3-Diethylpiperidine-1-sulfonyl chloride

• Inchi： 1S/C9H18ClNO2S/c1-3-9(4-2)6-5-7-11(8-9)14(10,12)13/h3-8H2,1-2H3
• InChI Key： BLUVIPDIDYUNOS-UHFFFAOYSA-N
• SMILES： ClS(N1CCCC(CC)(CC)C1)(=O)=O

Computed Properties

• Exact Mass: 239.0746777g/mol
• Monoisotopic Mass: 239.0746777g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 280
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 45.8Ų

Additional information on 3,3-Diethylpiperidine-1-sulfonyl chloride

Professional Introduction to 3,3-Diethylpiperidine-1-sulfonyl Chloride (CAS No. 2111791-02-5)

3,3-Diethylpiperidine-1-sulfonyl chloride is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound, identified by its Chemical Abstracts Service (CAS) number CAS No. 2111791-02-5, serves as a crucial intermediate in the synthesis of various bioactive molecules. Its unique structural features, particularly the presence of a sulfonyl chloride functional group and an ethyl-substituted piperidine ring, make it a versatile building block for medicinal chemists and synthetic organic chemists alike.

The< strong>3,3-Diethylpiperidine-1-sulfonyl chloride molecule exhibits a high degree of reactivity due to the electrophilic nature of the sulfonyl chloride moiety. This reactivity allows it to participate in nucleophilic substitution reactions, making it an invaluable reagent for the introduction of sulfonamide groups into larger molecular frameworks. In recent years, sulfonamides have been extensively studied for their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties.

One of the most compelling applications of 3,3-Diethylpiperidine-1-sulfonyl chloride is in the development of novel therapeutic agents. The< strong>piperidine ring, a common pharmacophore in many drugs, contributes to the compound's ability to interact with biological targets such as enzymes and receptors. This interaction is often modulated by substituents on the piperidine ring, which can fine-tune the pharmacokinetic and pharmacodynamic properties of the final drug product.

Recent advancements in drug discovery have highlighted the importance of heterocyclic compounds like< strong>3,3-Diethylpiperidine-1-sulfonyl chloride. Researchers have leveraged its structural framework to design molecules with enhanced binding affinity and selectivity. For instance, studies have demonstrated its utility in generating potent inhibitors of target proteins implicated in various diseases. The< strong>sulfonyl chloride group not only facilitates functionalization but also contributes to the overall solubility and bioavailability of the resulting compounds.

The synthesis of< strong>3,3-Diethylpiperidine-1-sulfonyl chloride involves multi-step organic transformations that require precise control over reaction conditions. Typically, it begins with the preparation of 3,3-diethylpiperidine, which is then treated with chlorosulfonic acid or other sulfonation agents to introduce the sulfonyl chloride functionality. The efficiency and yield of this process are critical factors that influence its availability for industrial applications.

In academic research, 3,3-Diethylpiperidine-1-sulfonyl chloride has been employed in various mechanistic studies aimed at understanding reaction pathways and developing new synthetic methodologies. Its role as a precursor in constructing complex molecules has led to significant insights into how structural modifications can impact biological activity. These findings are not only relevant to drug development but also contribute to our fundamental understanding of molecular interactions.

The pharmaceutical industry has shown particular interest in< strong>3,3-Diethylpiperidine-1-sulfonyl chloride due to its potential as a key intermediate in producing next-generation therapeutics. Companies specializing in custom synthesis and contract research have integrated this compound into their portfolios to meet the growing demand for innovative drug candidates. Its versatility makes it suitable for a wide range of applications, from small-molecule drug discovery to biologics development.

The chemical properties of< strong>3,3-Diethylpiperidine-1-sulfonyl chloride, including its stability under various conditions and compatibility with different solvents, make it a preferred choice for synthetic chemists. These attributes ensure that it can be seamlessly incorporated into complex synthetic routes without compromising overall reaction efficiency. Additionally, its well-documented safety profile allows for its use in both laboratory-scale experiments and large-scale production processes.

In conclusion, 3,3-Diethylpiperidine-1-sulfonyl chloride (CAS No. 2111791-02-5) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and reactivity make it an indispensable tool for researchers striving to develop novel therapeutic agents. As our understanding of biological systems continues to evolve, compounds like this will play an increasingly vital role in addressing complex diseases and improving patient outcomes.